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Compound of Interest

Compound Name: Ethoxzolamide

Cat. No.: B1671626 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethoxzolamide is a sulfonamide that acts as a potent inhibitor of carbonic anhydrase, an

enzyme crucial for various physiological processes, including pH regulation and CO2 transport.

[1][2][3] In cell culture, ethoxzolamide is a valuable tool for investigating the roles of carbonic

anhydrases in cellular functions such as proliferation, ion transport, and pH homeostasis.

Accurate and consistent preparation of ethoxzolamide stock solutions is paramount for

obtaining reproducible experimental results. This document provides detailed protocols for the

preparation, storage, and use of ethoxzolamide stock solutions in cell culture applications.

Data Presentation
The following tables summarize the key quantitative data for preparing and using

ethoxzolamide in cell culture experiments.

Table 1: Physicochemical Properties of Ethoxzolamide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1671626?utm_src=pdf-interest
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ethoxzolamide
https://go.drugbank.com/drugs/DB00311
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=6814
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/product/b1671626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₉H₁₀N₂O₃S₂ [1]

Molecular Weight 258.32 g/mol [4]

Appearance White to off-white solid [4]

Solubility in DMSO ≥ 100 mg/mL (387.12 mM) [4]

Solubility in Water < 0.1 mg/mL (insoluble) [4]

Table 2: Stock Solution Recommendations

Parameter Recommendation Reference

Recommended Solvent
Dimethyl sulfoxide (DMSO),

cell culture grade
[4]

Recommended Stock

Concentration
10 mM - 100 mM in DMSO [4]

Storage of Powder
-20°C for 3 years or 4°C for 2

years
[4]

Storage of Stock Solution
-20°C for up to 1 year or -80°C

for up to 2 years
[4]

Final DMSO Concentration in

Media
< 0.5% to avoid cytotoxicity [5][6]

Typical Working Concentration 80 µM - 100 µM [4]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Ethoxzolamide Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of ethoxzolamide in

DMSO, which is a common concentration for laboratory use.

Materials:
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Ethoxzolamide powder (MW: 258.32 g/mol )

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Calculate the required mass of ethoxzolamide:

To prepare 1 mL of a 100 mM stock solution, you will need:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 258.32 g/mol x 1000 mg/g = 25.83 mg

Weigh the ethoxzolamide powder:

Using a calibrated analytical balance, carefully weigh out 25.83 mg of ethoxzolamide
powder and place it into a sterile microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of sterile, cell culture grade DMSO to the microcentrifuge tube containing the

ethoxzolamide powder.

Cap the tube securely.

Ensure complete dissolution:

Vortex the tube vigorously until the ethoxzolamide is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution

to ensure there are no undissolved particles.
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Aliquot and store:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile

cryovials or microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and your initials.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the 100 mM ethoxzolamide stock solution to a final

working concentration in cell culture medium.

Materials:

100 mM Ethoxzolamide stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Pipettes and sterile pipette tips

Procedure:

Determine the final working concentration:

The optimal working concentration of ethoxzolamide can vary between cell lines and

experimental conditions. A typical starting point is 80-100 µM.[4] It is recommended to

perform a dose-response experiment to determine the optimal concentration for your

specific application.

Calculate the required volume of stock solution:

Use the formula: C₁V₁ = C₂V₂
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C₁ = Concentration of the stock solution (100 mM)

V₁ = Volume of the stock solution to be added (unknown)

C₂ = Desired final concentration (e.g., 100 µM)

V₂ = Final volume of the cell culture medium

For example, to prepare 10 mL of medium with a final ethoxzolamide concentration of

100 µM:

(100 mM) x V₁ = (0.1 mM) x (10 mL)

V₁ = (0.1 mM x 10 mL) / 100 mM = 0.01 mL = 10 µL

Prepare the working solution:

Aseptically add the calculated volume of the ethoxzolamide stock solution to the pre-

warmed cell culture medium. For the example above, add 10 µL of the 100 mM stock to 10

mL of medium.

Mix thoroughly by gentle pipetting or swirling.

Vehicle Control:

It is crucial to include a vehicle control in your experiments. This consists of treating cells

with the same volume of DMSO as used for the ethoxzolamide-treated cells, diluted in

the same volume of cell culture medium. This accounts for any potential effects of the

solvent on the cells.

Mandatory Visualizations
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Stock Solution Preparation Workflow

Weigh Ethoxzolamide Powder

Dissolve in DMSO

Vortex to Mix

Aliquot into Tubes

Store at -20°C or -80°C

 

Ethoxzolamide Mechanism of Action
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Catalyzes

Altered Cellular pH
and Ion Transport
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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